Cas no 1113-74-2 (3-pentanone, 2,4-dimethyl-, oxime)

1113-74-2 structure
Product Name:3-pentanone, 2,4-dimethyl-, oxime
CAS No:1113-74-2
Molecular Formula:C7H15NO
Molecular Weight:129.20000
MDL:MFCD00182586
CID:894436
3-pentanone, 2,4-dimethyl-, oxime Properties
Names and Identifiers
-
- 3-pentanone, 2,4-dimethyl-, oxime
- 2,4-DIMETHYL-3-PENTANONE OXIME
- 2,4-Dimethylpentan-3-one oxime
- N-(2,4-dimethylpentan-3-ylidene)hydroxylamine
- 2,4-dimethyl-pentan-3-one oxime
- 2,4-Dimethyl-pentan-3-on-oxim
- 2,4-dimethylpentane-3-one oxime
- 3-Pentanone,4-dimethyl-,oxime
- diisopropyl ketone oxime
-
- MDL: MFCD00182586
- InChIKey: PULCKIYKBGOTTG-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H15NO/c1-5(2)7(8-9)6(3)4/h5-6,9H,1-4H3
- SMILES: CC(C)C(=NO)C(C)C
Computed Properties
- Exact Mass: 129.11500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 2
- Monoisotopic Mass: 129.115
- Heavy Atom Count: 9
- Complexity: 95.5
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 32.6A^2
Experimental Properties
- LogP: 2.12860
- PSA: 32.59000
- Refractive Index: 1.4419 (estimate)
- Boiling Point: 239.29°C (rough estimate)
- Melting Point: 34°C
- Flash Point: 98.8°C
- Density: 0.9022
3-pentanone, 2,4-dimethyl-, oxime Security Information
3-pentanone, 2,4-dimethyl-, oxime Customs Data
- HS CODE:2928000090
- Customs Data:
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3-pentanone, 2,4-dimethyl-, oxime Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P007BE3-250mg |
3-Pentanone,2,4-dimethyl-, oxime |
1113-74-2 | 98% | 250mg |
$48.00 | 2025-02-21 | |
A2B Chem LLC | AD40555-250mg |
2,4-Dimethylpentan-3-one oxime |
1113-74-2 | 98% | 250mg |
$20.00 | 2024-04-20 | |
abcr | AB416000-500 mg |
2,4-Dimethylpentan-3-one oxime |
1113-74-2 | 500MG |
€254.60 | 2023-02-19 | ||
eNovation Chemicals LLC | Y1238230-250mg |
3-Pentanone,2,4-dimethyl-, oxime |
1113-74-2 | 98% | 250mg |
$185 | ||
Fluorochem | 094268-1g |
2,4-Dimethyl-3-pentanone oxime |
1113-74-2 | 1g |
£71.00 | 2022-03-01 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435608-250mg |
2,4-Dimethylpentan-3-one oxime |
1113-74-2 | 95% | 250mg |
¥1209.00 | 2024-08-09 |
3-pentanone, 2,4-dimethyl-, oxime Related Literature
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Xin Yang,Arghya Bhowmik,Tejs Vegge,Heine Anton Hansen Chem. Sci., 2023,14, 3913-3922
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Xiangxiang Yan,Jie Huan,Sheng Wang,Xiaohong Li,Yatao Wang,Yingfeng Tu,Zhiping Li Polym. Chem., 2023,14, 1019-1026
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Pavla Perlíková,Radek Pohl Org. Biomol. Chem., 2018,16, 5800-5807
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Chao Yang,Wei Wang,Baohui Chen,Wei Liu,Xiangwei Yuan,Yao Luo,Tao Cheng,Kelvin W. K. Yeung,Xuanyong Liu,Xianlong Zhang J. Mater. Chem. B, 2019,7, 5541-5553
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Akiko Nomura,Akimitsu Okamoto Chem. Commun., 2009, 1906-1908
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Xianqiang Kong,Huizi Zhang,Yunqing Xiao,Changsheng Cao,Yanhui Shi,Guangsheng Pang RSC Adv., 2015,5, 7035-7048
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Alexander Willner,Alexander Hepp,Norbert W. Mitzel Dalton Trans., 2008, 6832-6842
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K. Gopalakrishnan J. Mater. Chem. A, 2013,1, 7563-7565
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Artem A. Mikhailov,Anastasiya O. Brovko,Nataliya V. Kuratieva,Ilia V. Eltsov,Dominik Schaniel,Gennadiy A. Kostin New J. Chem., 2023,47, 15506-15513
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Marin Sapunar,Aurora Ponzi,Sermsiri Chaiwongwattana,Momir Mališ,Antonio Prlj,Piero Decleva,Nađa Došlić Phys. Chem. Chem. Phys., 2015,17, 19012-19020
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1113-74-2)3-pentanone, 2,4-dimethyl-, oxime

Purity:99%/99%
Quantity:500mg/1g
Price($):159.0/188.0